Dothiepin sulfoxide

Description

Dothiepin sulfoxide, also known as dosulepin sulfoxide, is a metabolite of the tricyclic antidepressant dothiepin, also known as dosulepin. Dothiepin is primarily used to treat major depressive disorder and possesses anxiolytic properties . Dothiepin sulfoxide is created through the oxidation of dothiepin, which results in a significantly reduced pharmacological activity compared to its parent compound. The compound inhibits the reuptake of noradrenaline and serotonin, leading to enhanced serotonergic and noradrenergic neurotransmission, which can alleviate symptoms of depression.

Dothiepin sulfoxide is synthesized through the oxidation of dothiepin, typically using oxidizing agents like hydrogen peroxide or peracids under controlled conditions in an organic solvent. The resulting mixture undergoes purification using chromatographic techniques. Chemically, Dothiepin sulfoxide can undergo oxidation to form sulfone derivatives, reduction back to dothiepin, and nucleophilic substitution reactions at the sulfoxide group to create various substituted derivatives.

In scientific research, Dothiepin sulfoxide is utilized as a reference compound in oxidation and reduction reaction studies. It is also investigated for its effects on neurotransmitter uptake and receptor binding. In medicine, it is studied for its pharmacokinetics and metabolism in antidepressant therapy contexts and in the development of analytical methods for detecting and quantifying tricyclic antidepressants and their metabolites . Dothiepin and its metabolites, such as nordothiepin, are measured to evaluate drug toxicity . Doxepin is another tertiary amine TCA that exhibits (E) and (Z) stereoisomerism like dosulepin .

• CAS No.: 1447-71-8
• Product Name: Dothiepin sulfoxide
• Molecular Formula: C19H21NOS
• Molecular Weight: 311.4 g/mol
• IUPAC Name: (3E)-N,N-dimethyl-3-(5-oxo-6H-benzo[c][1]benzothiepin-11-ylidene)propan-1-amine
• Standard InChI: InChI=1S/C19H21NOS/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-22(21)19-12-6-5-10-18(17)19/h3-6,8-12H,7,13-14H2,1-2H3/b17-11+
• Standard InChIKey: NBNPVRZHUPMVQS-GZTJUZNOSA-N
• SMILES: CN(C)CCC=C1C2=CC=CC=C2CS(=O)C3=CC=CC=C31
• Canonical SMILES: CN(C)CCC=C1C2=CC=CC=C2CS(=O)C3=CC=CC=C31
• Purity: > 95%
• Synonyms: dothiepin S-oxide; dothiepin S-oxide monosuccinate; dothiepin S-oxide, (E)-isomer; dothiepin sulfoxide
• PubChem Compound: 5365233
• Last Modified: Apr 15 2024